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Bupirimate: Introduction and Fungicidal Action

Bupirimate is a systemic fungicide belonging to the pyrimidine family (FRAC Group 8) and is specifically
effective against powdery mildews [1] [2]. It is characterized by its systemic and translaminar activity,

allowing it to be absorbed by leaves, stems, and roots and redistributed within the plant [3].

Its primary mode of action involves the inhibition of fungal sporulation by targeting adenosine deaminase,
a key enzyme in the purine salvage pathway essential for nucleic acid metabolism [1]. This action affects

multiple stages of fungal development, with the appressorium stage being particularly sensitive [1].

Application Rates and Timing for Powdery Mildew
Control

The tables below summarize general application guidelines and specific safety intervals. Always consult the

product label for specific crop and regional recommendations.

Table 1: General Application Guidelines
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Parameter Specification Details & Examples

Application 250 - 300 ml / 100 L of Equivalent to 2.5 - 3.0 L/Ha with 1000L spray volume
Rate water [4] [4].

Application 7 to 14 days interval [4] Start at first signs of disease or when weather favors
Timing disease development [4].

Target Crops Various Roses, tomatoes, snow peas, peppers, mangoes,

cucumbers, peaches [4] [3] [5].

Table 2: Pre-Harvest Intervals (PHI) for Selected Crops

Crop Pre-Harvest Interval (PHI)

Peas, Tomatoes, Peppers 3 days [4]

Mangoes 2 days [4]

Re-entry Interval 6 hours or after spray has dried [4]

Experimental Protocol for Residue Analysis

For researchers monitoring bupirimate and its metabolite (ethirimol) in food and environmental samples,

here is a validated protocol based on a 2025 study on cucumbers [5].

1. Field Trial Design

¢ Conduct supervised trials following Good Agricultural Practices (GAP).

¢ Apply the fungicide at the maximum recommended dosage (e.g., 105 g a.i./hm? for a 25%
trifloxystrobin-bupirimate formulation) twice with a 7-day interval [5].

e Collect crop samples (e.g., 1 kg minimum) at designated intervals (e.g., 3, 5, and 7 days) after the
final application [5].

2. Sample Preparation and Extraction (QuEChERS Method)
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¢ Homogenization: Fresh samples should be chopped and homogenized without washing to avoid
compromising residue levels [6].

e Weighing: Accurately weigh 10.00 = 0.01 g of homogenized sample into a 50 mL centrifuge tube [5].

e Extraction: Add 10 mL of acidified acetonitrile (2% acetic acid, v/v) and vortex vigorously for 1 minute
[5].

e Partitioning: Add a salt mixture (e.g., 4g MgSOa, 1g NaCl, 1g trisodium citrate dihydrate, 0.5g
disodium hydrogen citrate sesquihydrate) and vortex for 2 minutes, then centrifuge [6] [5].

3. Extract Cleanup (d-SPE)

e Transfer 4-6 mL of the upper acetonitrile layer into a 15 mL d-SPE tube containing sorbents (e.g., 600
mg MgSOa4 and 200 mg PSA). GCB may be added for pigment removal [5].
e Vortex and centrifuge again. The resulting supernatant is ready for analysis [5].

4. Instrumental Analysis (HPLC-MS/MS)

e Chromatography: Use a C18 column with a mobile phase gradient of water and methanol, both
acidified (e.g., with 0.1% formic acid/5mM ammonium formate) [6].

¢ Detection: Employ tandem mass spectrometry (MS/MS) with electrospray ionization (ESI) in positive
mode for high sensitivity and selectivity [6] [5].

¢ Quantification: Use solvent-based calibration curves. This method has demonstrated excellent
recovery rates of 85-103% [5].

The following diagram illustrates the workflow for the QUEChERS-based residue analysis.
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Resistance Management and Considerations

While bupirimate is a valuable tool, its effectiveness must be preserved through proactive resistance

management.

¢ Resistance Status: Resistance to bupirimate has been documented in powdery mildew species like
Podosphaera xanthii (cucurbits) and Blumeria graminis (cereals) [1]. The resistance is often
guantitative, suggesting a gradual shift in sensitivity potentially controlled by multiple genes [1].

¢ Management Strategy: To mitigate resistance risk, rotate bupirimate with fungicides from
different FRAC groups that have distinct modes of action [7] [8]. This strategy avoids relying on a
single mode of action and reduces selection pressure for resistant pathogen strains [8].

The diagram below summarizes the fungicide's action and the recommended management strategy.
Bupirimate

Gnhibits Adenosine Deaminasa

Disrupts Nucleic Acid Metabolism

Gnhibits Fungal SporulatiOID

To Mitigate
Resistance Risk

Rotate with Non-Group 8 Fungicides
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Conclusion

Bupirimate remains a highly effective and valuable fungicide for managing powdery mildew in integrated
disease control programs. Its systemic activity and specific mode of action make it a powerful tool.
Successful implementation requires adherence to recommended application rates and timing, robust
monitoring of residues using advanced analytical techniques, and diligent resistance management practices

to ensure its long-term efficacy.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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